Cas no 35388-10-4 (Benzoyl chloride,3,4,5-trihydroxy-)

• Product Name: Benzoyl chloride,3,4,5-trihydroxy-
• CAS No: 35388-10-4
• MF: C₇H₅ClO₄
• MW: 188.56520152092
• CID: 314821
• PubChem ID: 3015771
• Update Time: 2025-04-19

Benzoyl chloride,3,4,5-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3,4,5-trihydroxy-
• 3,4,5-Trihydroxybenzoyl chloride
• SCHEMBL7751808
• EINECS 252-539-8
• Benzoyl chloride, 3,4,5-trihydroxy-
• CVU4G4ZE35
• AKOS006326209
• Gallussaure-chloride
• DTXSID00188872
• NS00029844
• 35388-10-4

• Inchi： 1S/C7H5ClO4/c8-7(12)3-1-4(9)6(11)5(10)2-3/h1-2,9-11H
• InChI Key： OHIRDULWWGGNJG-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=C(C=1)O)O)O)=O

Computed Properties

• Exact Mass: 187.98765
• Monoisotopic Mass: 187.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8A^2

Experimental Properties

• Density: 1.696
• Boiling Point: 441.1°Cat760mmHg
• Flash Point: 220.6°C
• Refractive Index: 1.683
• PSA: 77.76